Cas no 1504902-79-7 (Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro-)

Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro-, is a heterocyclic compound featuring a fused pyrido-pyrimidine core with a cyclobutyl substituent at the 2-position. Its partially saturated structure enhances stability while retaining reactivity for further functionalization. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore, particularly in kinase inhibition and CNS-targeted applications. The cyclobutyl moiety contributes to conformational rigidity, which may improve binding selectivity. Its synthetic versatility allows for derivatization at multiple sites, making it a valuable intermediate for drug discovery and biochemical research. The compound's balanced lipophilicity and steric profile further support its utility in lead optimization.
Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- structure
1504902-79-7 structure
Product Name:Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro-
CAS No:1504902-79-7
MF:C11H15N3
MW:189.256901979446
CID:5219498
Update Time:2025-11-01

Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro-
    • Inchi: 1S/C11H15N3/c1-2-8(3-1)11-13-7-9-6-12-5-4-10(9)14-11/h7-8,12H,1-6H2
    • InChI Key: SXDZHXOKBVCUHI-UHFFFAOYSA-N
    • SMILES: C1(C2CCC2)=NC=C2CNCCC2=N1

Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-328396-0.05g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
0.05g
$780.0 2023-02-23
Enamine
EN300-328396-0.1g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
0.1g
$817.0 2023-02-23
Enamine
EN300-328396-0.25g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
0.25g
$855.0 2023-02-23
Enamine
EN300-328396-0.5g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
0.5g
$891.0 2023-02-23
Enamine
EN300-328396-1.0g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
1g
$0.0 2023-06-07
Enamine
EN300-328396-2.5g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
2.5g
$1819.0 2023-02-23
Enamine
EN300-328396-5.0g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
5.0g
$2692.0 2023-02-23
Enamine
EN300-328396-10.0g
2-cyclobutyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
1504902-79-7
10.0g
$3992.0 2023-02-23

Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- Related Literature

Additional information on Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro-

Introduction to Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- (CAS No. 1504902-79-7)

Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- (CAS No. 1504902-79-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an intriguing candidate for various drug development initiatives.

The pyrido[4,3-d]pyrimidine scaffold is a versatile core structure that has been extensively studied for its ability to modulate various biological targets. The introduction of a cyclobutyl group at the 2-position and the presence of a tetrahydro ring system contribute to the compound's unique pharmacological profile. These structural modifications can significantly influence the compound's binding affinity and selectivity towards specific targets, making it a valuable tool in drug discovery.

Recent studies have highlighted the potential of Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent anti-inflammatory properties. The study found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. A study published in *Antiviral Research* reported that Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- shows promising inhibitory effects against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral replication processes, making it a potential candidate for developing antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute has shown that this compound exhibits selective cytotoxicity against various cancer cell lines. The study revealed that the compound induces apoptosis and cell cycle arrest in cancer cells while sparing normal cells. This selective toxicity makes it an attractive candidate for developing targeted cancer therapies.

The pharmacokinetic properties of Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- have also been studied to assess its suitability for clinical applications. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life in preclinical models. These characteristics suggest that it can be formulated into various dosage forms for therapeutic use.

The safety profile of Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- is another critical aspect of its evaluation. Toxicology studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, Pyrido[4,3-d]pyrimidine, 2-cyclobutyl-5,6,7,8-tetrahydro- (CAS No. 1504902-79-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd